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Compound of Interest

Compound Name:
4-(Dimethylamino)-4-

phenylcyclohexan-1-one

Cat. No.: B1339069 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a Versatile
Scaffold
4-(Dimethylamino)-4-phenylcyclohexan-1-one is a synthetically valuable organic compound

featuring a unique combination of functional groups: a reactive ketone, a sterically accessible

tertiary amine, and a modifiable aromatic ring, all anchored to a conformationally distinct

cyclohexanone core. This arrangement makes it a powerful intermediate, particularly in the field

of medicinal chemistry, where it serves as a cornerstone for the development of centrally active

agents, most notably analgesics. Its strategic importance lies in the ability to selectively modify

each functional moiety to fine-tune the pharmacological properties of the resulting molecules.

This guide provides an in-depth exploration of its synthesis, applications, and detailed protocols

for its use in key synthetic transformations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1339069?utm_src=pdf-interest
https://www.benchchem.com/product/b1339069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 65619-20-7[1][2][3]

Molecular Formula C₁₄H₁₉NO[1][3]

Molecular Weight 217.31 g/mol [1][3]

Synonyms 4-(Dimethylamine)-4-phenylcyclohexanone[1]

Therapeutic Area Analgesic (as a precursor)[1]

Section 1: Synthetic Pathways to the Core Scaffold
The construction of the 4-amino-4-arylcyclohexanone framework is a critical first step. While

several routes exist, a convergent and plausible pathway can be adapted from established

methods for preparing structurally related analogs. This approach involves the strategic

formation of an α-aminonitrile followed by the introduction of the aryl group via a Grignard

reaction.

A plausible synthetic route involves the initial protection of a symmetrical starting material like

1,4-cyclohexanedione, followed by the sequential introduction of the dimethylamino and phenyl

groups.[4]

Visualizing the Synthesis Workflow
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1,4-Cyclohexanedione

Mono-ketal Protection

 Ethylene Glycol,
 p-TsOH 

1,4-Cyclohexanedione
monoethylene ketal

α-Aminonitrile Formation
(Me₂NH, KCN)

α-Aminonitrile Intermediate

Grignard Reaction
(PhMgBr)

Protected Product

Acidic Deprotection
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Core Scaffold

4-(Dimethylamino)-4-phenyl-
cyclohexan-1-one

Reduction
(e.g., NaBH₄)

Grignard Reaction
(e.g., PhCH₂CH₂MgBr) Wittig Reaction

4-(Dimethylamino)-4-phenyl-
cyclohexan-1-ol
(Amino Alcohol)

1-Phenethyl-4-(dimethylamino)-
4-phenylcyclohexan-1-ol

(Potent Analgesic Precursor)
Exocyclic Alkene Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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